Cas no 66744-01-2 ( )
structure
Product Name:
CAS No:66744-01-2
MF:C11H8Cl2N2
MW:239.100620269775
CID:868976
PubChem ID:17606438
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-2-(4-chlorophenyl)-6-methylpyrimidine
- DTXSID30589792
- AKOS000284116
- 66744-01-2
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- Inchi： 1S/C11H8Cl2N2/c1-7-6-10(13)15-11(14-7)8-2-4-9(12)5-3-8/h2-6H,1H3
- InChI Key： CYDPRYLZGJOXLS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1N=C(C=C(C)N=1)Cl
Computed Properties
- Exact Mass: 238.006
- Monoisotopic Mass: 238.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8A^2
- XLogP3: 3.9
Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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